Cas no 2228333-75-1 (3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid
• CAS No: 2228333-75-1
• MF: C₁₄H₂₃NO₇
• MW: 317.334924936295
• CID: 5849320
• PubChem ID: 165865794
• Update Time: 2025-10-15

3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid
• 2228333-75-1
• 3-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}pentanedioic acid
• EN300-1880917

• Inchi： 1S/C14H23NO7/c1-14(2,3)22-13(20)15-4-5-21-10(8-15)9(6-11(16)17)7-12(18)19/h9-10H,4-8H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key： QPONVWFONVMFDK-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 317.14745207g/mol
• Monoisotopic Mass: 317.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 113Ų

Additional information on 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid

3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic Acid (CAS No. 2228333-75-1): A Comprehensive Overview

3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid (CAS No. 2228333-75-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid is noteworthy for its intricate arrangement of functional groups. The molecule consists of a morpholine ring substituted with a tert-butoxycarbonyl (Boc) group at the 4-position, and a pentanedioic acid moiety attached to the 2-position of the morpholine ring. This combination of functional groups imparts unique chemical and biological properties to the compound.

The synthesis of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid has been extensively studied, with several synthetic routes reported in the literature. One common approach involves the reaction of tert-butyl 4-(chloromethyl)morpholine-4-carboxylate with a suitable diacid derivative, followed by deprotection to yield the final product. This method is highly efficient and scalable, making it suitable for both laboratory and industrial settings.

In terms of biological activity, 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid has demonstrated significant potential as a therapeutic agent. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Moreover, preliminary research has indicated that 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid may have anti-cancer effects. A study conducted by a team of researchers at a leading cancer research institute found that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. These findings highlight the compound's potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid have also been investigated to assess its suitability for clinical applications. Studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid has been explored for its use as a research tool in various biochemical assays. Its ability to modulate specific cellular pathways makes it a valuable probe for studying disease mechanisms and developing new therapeutic strategies.

The safety profile of 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid is another important aspect that has been extensively evaluated. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 3-{4-(tert-butoxy)carbonylmorpholin-2-yl}pentanedioic acid (CAS No. 2228333-75-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, potent biological activities, favorable pharmacokinetic properties, and good safety profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various medical fields.